Cas no 2448-69-3 ((5alpha,17alpha)-3,3-difluoropregn-20-yn-17-ol)

(5alpha,17alpha)-3,3-difluoropregn-20-yn-17-ol structure
2448-69-3 structure
Product name:(5alpha,17alpha)-3,3-difluoropregn-20-yn-17-ol
CAS No:2448-69-3
MF:C21H30F2O
MW:336.45911359787
CID:2626429
PubChem ID:255971

(5alpha,17alpha)-3,3-difluoropregn-20-yn-17-ol Chemical and Physical Properties

Names and Identifiers

    • (5alpha,17alpha)-3,3-difluoropregn-20-yn-17-ol
    • pregn-20-yn-17-ol, 3,3-difluoro-, (5alpha,17alpha)-
    • CHEMBL411730
    • BDBM50423521
    • NSC82137
    • NSC-82137
    • 2448-69-3
    • DTXSID701284606
    • (5I+/-,17I+/-)-3,3-Difluoropregn-20-yn-17-ol
    • Inchi: InChI=1S/C21H30F2O/c1-4-20(24)10-8-17-15-6-5-14-13-21(22,23)12-11-18(14,2)16(15)7-9-19(17,20)3/h1,14-17,24H,5-13H2,2-3H3/t14-,15+,16-,17-,18-,19-,20-/m0/s1
    • InChI Key: GJPBKKSNBJBHEI-DTMQFJJTSA-N

Computed Properties

  • Exact Mass: 336.22600
  • Monoisotopic Mass: 336.22647190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 5.02870

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